Cas no 318460-29-6 (Benzoic acid,4-[[[[(2-benzofuranylsulfonyl)amino]methyl]hydroxyphosphinyl]oxy]-)
318460-29-6 structure
Product Name:Benzoic acid,4-[[[[(2-benzofuranylsulfonyl)amino]methyl]hydroxyphosphinyl]oxy]-
CAS No:318460-29-6
MF:C16H14NO8PS
MW:411.323024272919
CID:1449400
Update Time:2024-08-25
Benzoic acid,4-[[[[(2-benzofuranylsulfonyl)amino]methyl]hydroxyphosphinyl]oxy]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,4-[[[[(2-benzofuranylsulfonyl)amino]methyl]hydroxyphosphinyl]oxy]-
- Benzoic acid, 4-[[[[(2-benzofuranylsulfonyl)amino]methyl]hydroxyphosphinyl]oxy]-
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- Inchi: 1S/C16H14NO8PS/c18-16(19)11-5-7-13(8-6-11)25-26(20,21)10-17-27(22,23)15-9-12-3-1-2-4-14(12)24-15/h1-9,17H,10H2,(H,18,19)(H,20,21)
- InChI Key: SXHZJMJCRLIQJK-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(OP(CNS(C2=CC3=CC=CC=C3O2)(=O)=O)(O)=O)C=C1
Computed Properties
- Exact Mass: 411.01782
Experimental Properties
- Density: 1.584±0.06 g/cm3(Predicted)
- Boiling Point: 661.6±65.0 °C(Predicted)
- PSA: 143.14
- pka: 1.62±0.10(Predicted)
Benzoic acid,4-[[[[(2-benzofuranylsulfonyl)amino]methyl]hydroxyphosphinyl]oxy]- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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